Cas no 1157062-68-4 (2-fluoro-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 2-fluoro-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157062-68-4
• MF: C₁₀H₁₀FN₃S
• MW: 223.269903659821
• CID: 5186527
• PubChem ID: 43664093
• Update Time: 2023-11-24

2-fluoro-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• 2-FLUORO-4-METHYL-N-(1,2,3-THIADIAZOL-4-YLMETHYL)ANILINE
• 2-fluoro-4-methyl-N-(thiadiazol-4-ylmethyl)aniline
• Z445192200
• n-((1,2,3-Thiadiazol-4-yl)methyl)-2-fluoro-4-methylaniline
• 1,2,3-Thiadiazole-4-methanamine, N-(2-fluoro-4-methylphenyl)-
• 2-fluoro-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C10H10FN3S/c1-7-2-3-10(9(11)4-7)12-5-8-6-15-14-13-8/h2-4,6,12H,5H2,1H3
• InChI Key： MFWCWTQPCUZDBT-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C=CC(C)=CC=2F)N=N1

Computed Properties

• Exact Mass: 223.058
• Monoisotopic Mass: 223.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes